![molecular formula C18H28N2O4 B6502831 1-{3-[(dimethylamino)methyl]morpholin-4-yl}-4-phenylbutan-1-one; formic acid CAS No. 1421497-76-8](/img/structure/B6502831.png)
1-{3-[(dimethylamino)methyl]morpholin-4-yl}-4-phenylbutan-1-one; formic acid
Description
Scientific Research Applications
1-{3-[(dimethylamino)methyl]morpholin-4-yl}-4-phenylbutan-1-one
Photoinitiator in UV Curing Industry: This compound is used as a photoinitiator in the UV curing industry . Photoinitiators are substances that absorb light and produce reactive species, which initiate a polymerization process. This process is used in various applications such as coatings, printing inks, and adhesives .
Analgesic Research: Research has shown that this compound has potential in analgesic research . Analgesics are medicines that are used to relieve pain. The compound has shown to elicit its analgesic effect via an active metabolite .
Formic Acid
Carbon Capture and Utilization (CCU) Product: Formic acid is gaining interest as a carbon capture and utilization (CCU) product . It is produced electrochemically from CO2, water, and renewable energy .
Energy Vector: Formic acid can be used as an energy vector . An energy vector carries energy from one place to another.
Hydrogen Gas Carrier: Formic acid can be used as a hydrogen gas carrier . This is particularly useful in the field of renewable energy, where efficient storage and transportation of hydrogen are crucial .
Syngas Storage Medium: Formic acid can be used as a syngas storage medium . Syngas, or synthesis gas, is a fuel gas mixture consisting primarily of hydrogen and carbon monoxide .
Carbon Source for Bioprocesses: Formic acid can be used as a carbon source for bioprocesses . In bioprocessing, organisms are used to produce useful products, and formic acid can provide the carbon that these organisms need to grow .
Thermocatalytic Formic Acid Dehydrogenation: Formic acid has been used for in situ hydrogen supply due to its advantages of high hydrogen content, low toxicity, and easy storage and transportation . However, generating hydrogen from formic acid in a controlled manner under mild conditions is still challenging .
properties
IUPAC Name |
1-[3-[(dimethylamino)methyl]morpholin-4-yl]-4-phenylbutan-1-one;formic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2.CH2O2/c1-18(2)13-16-14-21-12-11-19(16)17(20)10-6-9-15-7-4-3-5-8-15;2-1-3/h3-5,7-8,16H,6,9-14H2,1-2H3;1H,(H,2,3) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFTQYAJGFQDJPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1COCCN1C(=O)CCCC2=CC=CC=C2.C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((Dimethylamino)methyl)morpholino)-4-phenylbutan-1-one formate | |
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